Cas no 26947-89-7 (Tricyclo[3.3.1.13,7]decan-1-ol, 2,2-dimethyl-)

Tricyclo[3.3.1.13,7]decan-1-ol, 2,2-dimethyl- structure
26947-89-7 structure
Product Name:Tricyclo[3.3.1.13,7]decan-1-ol, 2,2-dimethyl-
CAS No:26947-89-7
MF:C12H20O
MW:180.286603927612
CID:3926556
Update Time:2025-03-29

Tricyclo[3.3.1.13,7]decan-1-ol, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[3.3.1.13,7]decan-1-ol, 2,2-dimethyl-
    • Inchi: 1S/C12H20O/c1-11(2)10-4-8-3-9(5-10)7-12(11,13)6-8/h8-10,13H,3-7H2,1-2H3
    • InChI Key: UPEAISCZLTUNGL-UHFFFAOYSA-N
    • SMILES: C12(O)CC3CC(CC(C3)C1(C)C)C2

Computed Properties

  • Exact Mass: 180.151
  • Monoisotopic Mass: 180.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.062±0.06 g/cm3(Predicted)
  • Boiling Point: 254.9±8.0 °C(Predicted)
  • pka: 15.42±0.40(Predicted)
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